Cas no 10558-25-5 (4-bromo-3,5-dimethyl-1,2-oxazole)

4-Bromo-3,5-dimethyl-1,2-oxazole is a brominated oxazole derivative characterized by its stable heterocyclic structure, featuring a bromine substituent at the 4-position and methyl groups at the 3- and 5-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-withdrawing bromine moiety enhances reactivity in cross-coupling reactions, while the dimethyl substitution pattern contributes to steric stability. The oxazole core offers compatibility with further functionalization, making it valuable for constructing complex molecular architectures. Suitable for controlled bromination and nucleophilic substitution, it is commonly employed in medicinal chemistry for scaffold diversification. Storage under inert conditions is recommended to maintain stability.
4-bromo-3,5-dimethyl-1,2-oxazole structure
10558-25-5 structure
Product Name:4-bromo-3,5-dimethyl-1,2-oxazole
CAS No:10558-25-5
MF:C5H6BrNO
MW:176.01124048233
MDL:MFCD00068187
CID:48661
PubChem ID:318421
Update Time:2025-06-06

4-bromo-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,5-dimethylisoxazole
    • TIMTEC-BB SBB003784
    • BUTTPARK 33\06-98
    • 4-Bromo-3,5-dimethylisoxazole, tech.
    • 3,5-Dimethyl-4-bromoisoxazole
    • Isoxazole, 4-bromo-3,5-dimethyl-
    • 4-bromo-3,5-dimethyl-1,2-oxazole
    • 4-Bromo-3,5-dimethylisoxazole , TECH
    • 4-Bromo-dimethylisoxazole
    • 4-Bromo-3,5-dimethylisoxa...
    • 4-Bromo-3,5-dimethylisoxazole,tech
    • 4-BROMO-3,5-DIMETHYLISOXAZOLE 97%
    • 4-Bromo-3,5-dimethylisoxazole,97%
    • 4-Bromo-3,5-dimethylisoxazole, 95%
    • 3-(2-N-Boc-hydrazino)benzoicacid
    • DTXSID90312447
    • AKOS009156648
    • CS-W017425
    • MFCD00068187
    • B3519
    • 10558-25-5
    • Q-103257
    • FT-0617807
    • A1992
    • AC-7021
    • 4-bromo-3,5-dimethyl isoxazole
    • EN300-121006
    • Isoxazole, 3,5-dimethyl-4-bromo-
    • 4-Bromo-3,5-dimethylisoxazole #
    • AM81393
    • FS-1457
    • NSC254973
    • Q63408593
    • SY018309
    • SCHEMBL433628
    • PB14113
    • BCP23275
    • Z372796498
    • NSC-254973
    • DB-025017
    • MDL： MFCD00068187
    • Inchi： 1S/C5H6BrNO/c1-3-5(6)4(2)8-7-3/h1-2H3
    • InChI Key： GYHZPSUAMYIFQD-UHFFFAOYSA-N
    • SMILES： BrC1C(C)=NOC=1C
    • BRN： 108522

Computed Properties

  • Exact Mass: 174.96300
  • Monoisotopic Mass: 174.963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 88.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.478 g/mL at 25 °C(lit.)
  • Melting Point: 176 °C(lit.)
  • Boiling Point: 75°C/25mmHg(lit.)
  • Flash Point: 73℃(163℉)(lit.)
  • Refractive Index: n20/D 1.486(lit.)
  • PSA: 26.03000
  • LogP: 2.05390
  • Sensitiveness: Light Sensitive
  • Solubility: Not available

4-bromo-3,5-dimethyl-1,2-oxazole Security Information

  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P403+P235-P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Safety Term：S24/25
  • Storage Condition：0-10°C

4-bromo-3,5-dimethyl-1,2-oxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-3,5-dimethyl-1,2-oxazole Pricemore >>

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4-bromo-3,5-dimethyl-1,2-oxazole Production Method

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